Cas no 1517197-72-6 (6-Fluorobenzo[b]thiophene-2-carbonitrile)
6-Fluorobenzo[b]thiophene-2-carbonitrile is a fluorinated heterocyclic compound featuring a benzo[b]thiophene core substituted with a cyano group at the 2-position and a fluorine atom at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the cyano group offers versatility for further functionalization. Its high purity and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity.
1517197-72-6 structure
Product Name:6-Fluorobenzo[b]thiophene-2-carbonitrile
CAS No:1517197-72-6
MF:C9H4FNS
MW:177.198163986206
CID:4817289
Update Time:2025-05-27
6-Fluorobenzo[b]thiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-Fluorobenzo[b]thiophene-2-carbonitrile
- 6-fluoro-1-benzothiophene-2-carbonitrile
-
- Inchi: 1S/C9H4FNS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-4H
- InChI Key: PIFRBKATBALDGY-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC2C=CC(=CC1=2)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 3.1
- Topological Polar Surface Area: 52
6-Fluorobenzo[b]thiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169006034-5g |
6-Fluorobenzo[b]thiophene-2-carbonitrile |
1517197-72-6 | 97% | 5g |
$1,393.60 | 2022-04-02 | |
| Alichem | A169006034-10g |
6-Fluorobenzo[b]thiophene-2-carbonitrile |
1517197-72-6 | 97% | 10g |
$2,070.30 | 2022-04-02 | |
| Alichem | A169006034-25g |
6-Fluorobenzo[b]thiophene-2-carbonitrile |
1517197-72-6 | 97% | 25g |
$3,551.00 | 2022-04-02 |
6-Fluorobenzo[b]thiophene-2-carbonitrile Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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